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Compound of Interest

Compound Name: CSRM617

Cat. No.: B606822 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

CSRM617 is a selective small-molecule inhibitor of the transcription factor ONECUT2 (OC2)

and is categorized as harmful if swallowed, a skin and eye irritant, and may cause respiratory

irritation.[1] Proper disposal of CSRM617 and any associated materials must be conducted in

accordance with all applicable federal, state, and local regulations.[1] This guide provides

detailed procedures for the safe handling and disposal of CSRM617, alongside relevant

experimental data and protocols to ensure laboratory safety and operational integrity.

Disposal and Decontamination Procedures
Chemical waste, including CSRM617, should be treated as hazardous unless explicitly

confirmed to be non-hazardous.[2] It is imperative that laboratory personnel are trained in

proper waste handling and disposal procedures.[2]

Step-by-Step Disposal Protocol:

Segregation: Keep CSRM617 waste separate from other chemical waste streams to avoid

unintended reactions. Specifically, segregate organic solvents, toxic metals, and inorganic

chemicals.

Containerization: Use appropriate, leak-proof, and clearly labeled containers for CSRM617
waste. It is recommended to use the original container if it is in good condition. Ensure

containers are kept closed except when adding waste.
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Labeling: All waste containers must be accurately labeled with the contents, including

"Hazardous Waste" and the specific chemical name "CSRM617".

Storage: Store waste in a designated and secure satellite accumulation area that is

inspected weekly for any signs of leakage.[3]

Professional Disposal: Arrange for the collection and disposal of CSRM617 waste through a

licensed hazardous waste disposal service. Do not dispose of CSRM617 down the drain or

as regular trash.

Empty Containers: Containers that held CSRM617 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste. After thorough

cleaning and removal of labels, the container may be disposed of as regular trash.

Quantitative Data Summary
The following tables provide a summary of key quantitative data for CSRM617 hydrochloride.

Table 1: Storage and Stability

Condition Duration Notes

-80°C 6 months
Sealed storage, away from

moisture.

-20°C 1 month
Sealed storage, away from

moisture.

Table 2: Solubility

Solvent System Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (8.57 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (8.57 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (8.57 mM)
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Table 3: In Vitro Efficacy

Cell Lines
Concentration
Range

Duration Effect

PC-3, 22RV1, LNCaP,

C4-2
0.01-100 μM 48 hours

Inhibition of cell

growth

22Rv1 10-20 μM 48 hours Induction of apoptosis

22Rv1 20 μM 72 hours

Induction of apoptosis

(cleaved Caspase-3

and PARP)

Experimental Protocols and Methodologies
In Vivo Tumor Growth Inhibition Study

A study utilizing SCID mice with 22Rv1 xenografts demonstrated that daily oral administration

of CSRM617 (50 mg/kg) for 20 days resulted in the inhibition of tumor growth. This indicates

the potential of CSRM617 as an anti-cancer agent.

Visualizing Key Processes
To further clarify the mechanisms and workflows associated with CSRM617, the following

diagrams are provided.
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CSRM617 Mechanism of Action
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Caption: CSRM617 inhibits ONECUT2, leading to the induction of apoptosis.
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In Vivo Experimental Workflow

Experimental Setup
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Caption: Workflow for in vivo assessment of CSRM617's anti-tumor efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606822#csrm617-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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